Cas no 2657-20-7 (Methanone,phenyl(5,6,7,8-tetrahydro-2-naphthalenyl)-)

Methanone,phenyl(5,6,7,8-tetrahydro-2-naphthalenyl)- structure
2657-20-7 structure
Product Name:Methanone,phenyl(5,6,7,8-tetrahydro-2-naphthalenyl)-
CAS No:2657-20-7
MF:C17H16O
MW:236.308344841003
CID:268300
PubChem ID:221237
Update Time:2025-04-19

Methanone,phenyl(5,6,7,8-tetrahydro-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,phenyl(5,6,7,8-tetrahydro-2-naphthalenyl)-
    • Phenyl 5,6,7,8-tetrahydro-2-naphthyl ketone
    • 2-Benzoyl-naphthalin-tetrahydrid-(5.6.7.8)
    • Phenyl-(5,6,7,8-tetrahydro-[2]naphthyl)-keton
    • phenyl-(5,6,7,8-tetrahydro-[2]naphthyl)-ketone
    • phenyl(5,6,7,8-tetrahydro-2-naphthalenyl)-methanone
    • Phenyl(5,6,7,8-tetrahydronaphthalen-2-yl) ketone
    • phenyl(5,6,7,8-tetrahydronaphthalen-2-yl)methanone
    • Phenyl-2-tetrahydronaphthylketon
    • Phenyl-5,6,7,8-tetrahydro-2-naphthylketon
    • Phenyl(5,6,7,8-tetrahydro-2-naphthalenyl)methanone #
    • Ketone, phenyl 5,6,7,8-tetrahydro-2-naphthyl
    • NSC5539
    • Phenyl 5,7,8-tetrahydro-2-naphthyl ketone
    • AKOS006035017
    • Methanone, phenyl(5,6,7,8-tetrahydro-2-naphthalenyl)-
    • 2657-20-7
    • DTXSID50949415
    • AVYSSCRQUSIAJT-UHFFFAOYSA-N
    • Methanone,6,7,8-tetrahydro-2-naphthalenyl)-
    • SCHEMBL6448838
    • Ketone,6,7,8-tetrahydro-2-naphthyl
    • NSC-5539
    • Inchi: 1S/C17H16O/c18-17(14-7-2-1-3-8-14)16-11-10-13-6-4-5-9-15(13)12-16/h1-3,7-8,10-12H,4-6,9H2
    • InChI Key: AVYSSCRQUSIAJT-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1C=CC2=C(C=1)CCCC2

Computed Properties

  • Exact Mass: 236.12018
  • Monoisotopic Mass: 236.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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